Cas no 20426-78-2 (4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one)
![4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one structure](https://ossimg.kuujia.com/scimg/20500/20426-78-2x500.png)
20426-78-2 structure
Product Name:4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one
CAS No:20426-78-2
MF:C10H9BrO2
MW:241.081262350082
CID:878742
PubChem ID:13863234
Update Time:2025-04-19
4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one
- 4-bromo-3,4-dihydro-2H-1-benzoxepin-5-one
- 1-Benzoxepin-5(2H)-one,4-bromo-3,4-dihydro
- 4-Brom-5-oxo-1-benzoxepin
- 4-Brom-homochroman-5-on
- 4-bromo-3,4-dihydro-1(2H)-benzoxepin-5-one
-
- Inchi： 1S/C10H9BrO2/c11-8-5-6-13-9-4-2-1-3-7(9)10(8)12/h1-4,8H,5-6H2
- InChI Key： JSTNDGPFXJMQPV-UHFFFAOYSA-N
- SMILES： BrC1C(C2C=CC=CC=2OCC1)=O
Computed Properties
- Exact Mass: 239.97900
- Monoisotopic Mass: 239.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.41530
4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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